1,5-Difluoro-3-iodo-2-methoxybenzene
Overview
Description
1,5-Difluoro-3-iodo-2-methoxybenzene is a chemical compound with the CAS Number: 41860-66-6. It has a molecular weight of 270.02 . The IUPAC name for this compound is 1,5-difluoro-3-iodo-2-methoxybenzene .
Molecular Structure Analysis
The molecular structure of 1,5-Difluoro-3-iodo-2-methoxybenzene can be represented by the InChI code: 1S/C7H5F2IO/c1-11-7-5(9)2-4(8)3-6(7)10/h2-3H,1H3 . This indicates that the compound has a benzene ring with two fluorine atoms, one iodine atom, and one methoxy group attached to it.Physical And Chemical Properties Analysis
This compound is stored at refrigerated temperatures . Unfortunately, specific physical properties like melting point, boiling point, and solubility were not found in the retrieved data.Scientific Research Applications
Synthesis and Chemical Reactions
1,5-Difluoro-3-iodo-2-methoxybenzene, as a specialized chemical compound, has been utilized in various synthesis and chemical reaction studies. For instance:
- It has been involved in the synthesis of complex compounds like 4,4-difluoro-α-tocopherol, where its derivatives play a crucial role in the formation of substituted phenyldifluoroacetates, which are critical intermediates in various synthetic routes (Kumadaki et al., 2002).
- Another study highlighted its role in guest-induced assembly processes, particularly in the formation of heterodimeric capsules, demonstrating its application in complex chemical structures and interactions (Kobayashi et al., 2003).
Applications in Organic Chemistry
- The compound's derivatives have been crucial in the platinum-mediated hydrogenation processes, highlighting its importance in the selective reduction of iodo-nitroaromatics, a key step in the production of various pharmaceutical intermediates (Baramov et al., 2017).
- In the realm of organic chemistry, studies have shown its significance in SNAr reactions, where its derivatives demonstrate different reactivity profiles based on the type of nucleophiles used (Cervera et al., 1996).
Pharmaceutical and Material Science Research
- It has been used in the development of novel compounds with potential therapeutic applications, as seen in the synthesis of benzo[1,5]oxazepin-4-one-based compounds from its derivatives (Wang et al., 2008).
- Additionally, its role in the synthesis of complex organometallic compounds, as well as its applications in the study of vibrational spectra in materials science, further highlights its versatility (Harder et al., 1988).
Safety and Hazards
properties
IUPAC Name |
1,5-difluoro-3-iodo-2-methoxybenzene |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H5F2IO/c1-11-7-5(9)2-4(8)3-6(7)10/h2-3H,1H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DIIRJUUSLRZBBB-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1I)F)F |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H5F2IO |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID301290691 |
Source
|
| Record name | 1,5-Difluoro-3-iodo-2-methoxybenzene | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID301290691 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
270.01 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1,5-Difluoro-3-iodo-2-methoxybenzene | |
CAS RN |
41860-66-6 |
Source
|
| Record name | 1,5-Difluoro-3-iodo-2-methoxybenzene | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=41860-66-6 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 1,5-Difluoro-3-iodo-2-methoxybenzene | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID301290691 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
acetate](/img/structure/B3052421.png)
